BENGHE Foundational & Exploratory

Check Availability & Pricing

borapetoside B CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: borapetoside B

Cat. No.: B14859268

In-Depth Technical Guide: Borapetoside B

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical properties and
biological activities of borapetoside B, a natural compound isolated from Tinospora crispa.

The information presented herein is intended to support research and development efforts in
the fields of pharmacology and medicinal chemistry.

Core Compound Data: Borapetoside B

Parameter Value Reference
CAS Number 104901-05-5 [1][21[3]
Molecular Weight 552.6 g/mol [1][2]
Molecular Formula C27H36012 [1]

Source Stems of Tinospora crispa [2][3]

Clerodane Diterpenoid
Compound Type ] [1]
Glycoside

Biological Activity and Experimental Protocols
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Borapetoside B has been identified as a compound with positive inotropic effects on cardiac
tissue. The primary research supporting this finding was conducted on isolated rat atria. While
the full detailed protocol from the seminal study by Praman et al. (2013) is not publicly
available, this guide constructs a probable experimental workflow based on standard
pharmacological practices for assessing inotropic activity.

Experimental Protocol: Evaluation of Inotropic Effects
on Isolated Rat Atrium

This protocol is a generalized representation of the methodology typically employed for such

studies.

1. Tissue Preparation:

Male Wistar rats are euthanized by a humane method.

The heart is rapidly excised and placed in cold, oxygenated Krebs-Henseleit solution.

The left atrium is carefully dissected and mounted in an organ bath containing Krebs-
Henseleit solution, maintained at 37°C and continuously bubbled with 95% Oz and 5% CO:..
The atrium is connected to an isometric force transducer to record contractile force.

. Equilibration and Stabilization:

The tissue is allowed to equilibrate for a period of 60 minutes under a resting tension of 1 g.
During this period, the bathing solution is changed every 15 minutes.
The atrium is stimulated with a pacemaker at a constant frequency (e.g., 1 Hz).

. Compound Administration:

A stock solution of borapetoside B is prepared in a suitable solvent (e.g., DMSO).
Cumulative concentration-response curves are generated by adding increasing
concentrations of borapetoside B to the organ bath.

The contractile force is allowed to reach a steady state at each concentration before the next
addition.

. Data Analysis:

The inotropic effect is measured as the percentage change in contractile force from the
baseline.
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e The data is plotted as concentration versus response, and key parameters such as the ECso
(half-maximal effective concentration) are calculated.

Signaling Pathways

The precise molecular signaling pathway through which borapetoside B exerts its positive
inotropic effect has not been fully elucidated in publicly available literature. However, positive
inotropic action in cardiac muscle is typically mediated by an increase in intracellular calcium
concentration. Potential, yet unconfirmed, mechanisms for borapetoside B could involve:

¢ Modulation of adrenergic receptors: Although studies on the crude extract of Tinospora
crispa suggest interactions with adrenergic receptors, the specific role of borapetoside B in
this context is unknown.

« Inhibition of phosphodiesterases: This would lead to an increase in cyclic AMP (CAMP)
levels, activating protein kinase A and subsequently phosphorylating calcium channels,
resulting in increased calcium influx.

» Direct effects on calcium channels or the sarcoplasmic reticulum: Borapetoside B might
directly interact with L-type calcium channels or ryanodine receptors to enhance calcium
release.

Further research is required to delineate the exact signaling cascade initiated by borapetoside
B in cardiomyocytes.

Visualizations
Logical Relationship of Borapetoside B Investigation

Source Compound Biological Activity Experimental Model

Tinospora crispa Isolation Borapetoside B Exhibits Positive Inotropic Effect Observed in Isolated Rat Atrium
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Caption: Isolation and observed biological activity of borapetoside B.

Generalized Experimental Workflow for Inotropic
Activity
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Caption: Standard workflow for assessing inotropic effects in isolated cardiac tissue.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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